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Abstract

(+)-Osbeckic acid is a naturally occurring furan-carboxylic acid identified as a potent

vasorelaxant, making it a molecule of significant interest for cardiovascular research and drug

development.[1][2] To date, a total chemical synthesis of (+)-Osbeckic acid has not been

reported in the scientific literature. Therefore, access to this compound for research purposes

relies on its isolation from natural sources. This document provides a detailed protocol for the

extraction, purification, and characterization of (+)-Osbeckic acid from Tartary Buckwheat

(Fagopyrum tataricum), a known source of this bioactive compound.[1][3] The methodologies

described herein are based on established techniques for the isolation of organic acids from

plant materials.

Physicochemical Properties of (+)-Osbeckic Acid
A summary of the known physicochemical properties of (+)-Osbeckic acid is presented in

Table 1. This data is crucial for its handling, characterization, and the design of relevant

biological assays.

Table 1: Summary of Physicochemical Properties of (+)-Osbeckic Acid
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Property Value/Information Source

Molecular Formula C₇H₆O₆ [2]

Molecular Weight 186.12 g/mol [2]

Appearance
Not explicitly stated; likely a

solid at room temperature.

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.[1]

[1]

Melting Point
Data not available in cited

sources.
[1]

pKa
Data not available in cited

sources.
[1]

LogP
Data not available in cited

sources.
[1]

Biological Activity

Vasorelaxant; EC₅₀ value of

887 μM in phenylephrine-

contracted Sprague-Dawley rat

thoracic aorta rings.[1]

[1]

Stability
Shows degradation in Dimethyl

sulfoxide (DMSO).[1]
[1]

Isolation of (+)-Osbeckic Acid from Tartary
Buckwheat
The isolation of (+)-Osbeckic acid is a multi-step process involving initial extraction, solvent

partitioning to fractionate the crude extract, and subsequent chromatographic purification. The

overall workflow is depicted below.
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Phase 1: Extraction & Partitioning

Phase 2: Chromatographic Purification

Dried Tartary Buckwheat Powder

Crude Extract (80% Aqueous Acetone)

 Maceration 

Aqueous Suspension

 Suspend in Water 

Ethyl Acetate Fraction
(Enriched with (+)-Osbeckic Acid)

 Extract with Ethyl Acetate 

n-Hexane Fraction (Discarded)

 Extract with n-Hexane 

n-Butanol Fraction

 Extract with n-Butanol 

Remaining Aqueous Fraction

 

Silica Gel Column Chromatography

 Concentrate and Load 

Semi-Pure (+)-Osbeckic Acid Fractions

Sephadex LH-20 Column Chromatography

Highly Pure (+)-Osbeckic Acid Fractions

Preparative HPLC

Pure (+)-Osbeckic Acid
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Techniques

Pure (+)-Osbeckic Acid

Structural Elucidation

Purity Assessment

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry (MS)

Analytical HPLC-UV

LC-MS/MS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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